Cas no 2373-76-4 (2-Methylcinnamic Acid)

2-Methylcinnamic Acid (CAS 1199-77-5) is an organic compound belonging to the class of cinnamic acid derivatives. It features a methyl group substitution at the 2-position of the phenyl ring, enhancing its steric and electronic properties. This modification influences its reactivity, making it useful in organic synthesis, particularly in the preparation of pharmaceuticals, fragrances, and fine chemicals. Its crystalline form and well-defined melting point ensure consistent purity, while its conjugated double bond system allows for applications in photochemistry and material science. The compound is valued for its role as an intermediate in stereoselective reactions and as a building block for more complex molecular structures.
2-Methylcinnamic Acid structure
2-Methylcinnamic Acid structure
Product Name:2-Methylcinnamic Acid
CAS No:2373-76-4
MF:C10H10O2
MW:162.185203075409
MDL:MFCD00016841
CID:42834
PubChem ID:87573252
Update Time:2025-06-08

2-Methylcinnamic Acid Chemical and Physical Properties

Names and Identifiers

    • o-Methylcinnamic acid
    • (2E)-3-(2-Methylphenyl)acrylic acid
    • 2-METHYLCINNAMIC ACID
    • 2-Methylcinnamic Acid, Predominantly Trans
    • 3-(2-methylphenyl)-2-Propenoic acid
    • METHYLCINNAMIC ACID,2-(RG)
    • 2-Methylciamic acid
    • 3-(o-Tolyl)acrylic acid
    • 3-O-TOLYL-ACRYLIC ACID
    • 5-Bromovaniline
    • METHYLCINNAMIC ACID,2
    • RARECHEM BK HC T303
    • trans-2-methyl-cinnamic acid
    • Cinnamicacid, o-methyl- (6CI,7CI,8CI)
    • 3-(2-Methylphenyl)acrylic acid
    • NSC 99069
    • 2E)-3-(2-Methylphenyl)acrylic acid
    • (E)-3-(2-Methylphenyl)-2-propenoic acid
    • (E)-3-o-tolylacrylic acid
    • (E)-3-(o-Tolyl)acrylic acid
    • (2E)-3-(2-methylphenyl)prop-2-enoic acid
    • (E)-3-(2-methylphenyl)prop-2-enoic acid
    • 2-Methylcinnamicacid
    • PubChem8211
    • trans-2-methylcinnamic acid
    • M1295
    • MS-8968
    • Z2417574586
    • (E)-3-o-tolyl-acrylic acid
    • NSC-99069
    • InChI=1/C10H10O2/c1-8-4-2-3-5-9(8)6-7-10(11)12/h2-7H,1H3,(H,11,12)/b7-6+
    • LS-13764
    • AI-942/25034752
    • 939-57-1
    • CHEBI:181430
    • MFCD00016841
    • 3-(2-methylphenyl)prop-2-enoic acid
    • 2373-76-4
    • A4948
    • 2-Methylcinnamic acid, predominantly trans, 99%
    • RSWBWHPZXKLUEX-VOTSOKGWSA-N
    • CHEMBL1771751
    • BB 0262416
    • EINECS 219-150-5
    • NoName_96
    • EN300-11132
    • SCHEMBL78555
    • RSWBWHPZXKLUEX-VOTSOKGWSA-
    • NS00048766
    • 2-Propenoic acid, 3-(2-methylphenyl)-
    • (E)-3-(o-Tolyl)acrylicacid
    • Q-101986
    • DTXSID80901046
    • AKOS000263552
    • ETHYL4-(TERT-BUTOXYCARBONYLAMINO)BENZOATE
    • F2121-0050
    • NSC99069
    • CS-0152965
    • EN300-832915
    • A845157
    • METHYLCINNAMIC ACID,2-
    • 2-METHYLCINNAMIC ACID, 99%, PREDOMINANTL Y TRANS
    • 2-Methylcinnamicacid,98+%
    • (2E)-3-(2-Methylphenyl)-2-propenoic acid
    • BBL013455
    • STK402256
    • ALBB-007550
    • FM34156
    • DTXCID301333136
    • 219-150-5
    • DTXSID101314786
    • 2-Methylcinnamic Acid
    • MDL: MFCD00016841
    • Inchi: 1S/C10H10O2/c1-8-4-2-3-5-9(8)6-7-10(11)12/h2-7H,1H3,(H,11,12)/b7-6+
    • InChI Key: RSWBWHPZXKLUEX-VOTSOKGWSA-N
    • SMILES: OC(/C=C/C1C=CC=CC=1C)=O
    • BRN: 2500607

Computed Properties

  • Exact Mass: 162.06800
  • Monoisotopic Mass: 162.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Crystalline powder
  • Density: 1.0281 (rough estimate)
  • Melting Point: 175.0 to 178.0 deg-C
  • Boiling Point: 228.88°C (rough estimate)
  • Flash Point: 199.3℃
  • Refractive Index: 1.5766 (estimate)
  • Solubility: 在甲醇中几乎透明
  • PSA: 37.30000
  • LogP: 2.09280
  • pka: 4.5(at 25℃)
  • Solubility: Not determined

2-Methylcinnamic Acid Security Information

2-Methylcinnamic Acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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2-Methylcinnamic Acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Water ;  4 h, reflux
2.1 Catalysts: Phenylalanine ammonia-lyase Solvents: Water ;  16 h, pH 8.8, 30 °C
2.2 Reagents: Methanol
Reference
Mapping the Hydrophobic Substrate Binding Site of Phenylalanine Ammonia-Lyase from Petroselinum crispum
Nagy, Emma Z. A.; et al, ACS Catalysis, 2019, 9(9), 8825-8834

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  4 - 6 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, -10 °C
1.3 Solvents: Toluene ;  16 - 24 h, reflux
2.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ,  Water ;  4 h, reflux
3.1 Catalysts: Phenylalanine ammonia-lyase Solvents: Water ;  16 h, pH 8.8, 30 °C
3.2 Reagents: Methanol
Reference
Mapping the Hydrophobic Substrate Binding Site of Phenylalanine Ammonia-Lyase from Petroselinum crispum
Nagy, Emma Z. A.; et al, ACS Catalysis, 2019, 9(9), 8825-8834

Production Method 3

Reaction Conditions
1.1 Catalysts: Phenylalanine ammonia-lyase Solvents: Water ;  16 h, pH 8.8, 30 °C
1.2 Reagents: Methanol
Reference
Mapping the Hydrophobic Substrate Binding Site of Phenylalanine Ammonia-Lyase from Petroselinum crispum
Nagy, Emma Z. A.; et al, ACS Catalysis, 2019, 9(9), 8825-8834

2-Methylcinnamic Acid Raw materials

2-Methylcinnamic Acid Preparation Products

2-Methylcinnamic Acid Suppliers

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2-Methylcinnamic Acid Related Literature

Additional information on 2-Methylcinnamic Acid

Introduction to 2-Methylcinnamic Acid (CAS No: 2373-76-4)

2-Methylcinnamic acid, with the chemical formula C9H8O2 and a CAS number of 2373-76-4, is a significant organic compound widely recognized for its diverse applications in pharmaceuticals, agrochemicals, and material science. This compound, also known as methyl cinnamic acid, belongs to the cinnamic acid family, which is characterized by its aromatic structure and functional groups. The presence of a methyl group at the second position of the cinnamic acid backbone imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structure of 2-methylcinnamic acid consists of a phenyl ring connected to an acrylic acid moiety, with the methyl group substituent enhancing its reactivity and solubility. This structural feature allows it to participate in various chemical reactions, including esterification, alkylation, and polymerization, making it a versatile building block in organic synthesis. The compound is typically obtained through the hydrolysis of cinnamyl esters or via the oxidation of safrole, a natural product found in essential oils.

In recent years, 2-methylcinnamic acid has garnered considerable attention in the field of medicinal chemistry due to its pharmacological potential. Research has demonstrated that this compound exhibits multiple bioactivities, including anti-inflammatory, antioxidant, and antimicrobial properties. These effects are attributed to its ability to modulate various cellular pathways and enzyme systems. For instance, studies have shown that 2-methylcinnamic acid can inhibit the activity of lipoxygenase and cyclooxygenase enzymes, which are key mediators of inflammation.

One of the most compelling areas of research involving 2-methylcinnamic acid is its role as a precursor in drug development. The compound’s aromatic structure and functional groups make it an excellent scaffold for designing novel therapeutic agents. For example, derivatives of 2-methylcinnamic acid have been investigated for their potential in treating neurological disorders such as Alzheimer’s disease. The compound’s ability to cross the blood-brain barrier and interact with neurotransmitter systems has opened new avenues for pharmacological intervention.

Moreover, 2-methylcinnamic acid has found applications in the field of agrochemicals as a key intermediate in the synthesis of plant growth regulators and pesticides. Its derivatives exhibit herbicidal and fungicidal properties, contributing to more efficient crop protection strategies. The compound’s stability under various environmental conditions enhances its suitability for agricultural use, ensuring prolonged activity against pests and weeds.

The material science sector has also harnessed the potential of 2-methylcinnamic acid due to its role in polymer synthesis. The compound’s ability to undergo polymerization reactions makes it valuable in creating advanced materials with enhanced mechanical and thermal properties. These polymers find applications in coatings, adhesives, and composite materials used in automotive and aerospace industries. The incorporation of 2-methylcinnamic acid into these materials improves their durability and performance under extreme conditions.

In terms of industrial production, 2-methylcinnamic acid (CAS No: 2373-76-4) is synthesized through well-established chemical processes that ensure high purity and yield. Manufacturers adhere to stringent quality control measures to meet the demands of pharmaceutical and industrial applications. The compound’s solubility in organic solvents makes it easy to handle and integrate into various formulations.

The pharmacological effects of 2-methylcinnamic acid have been further explored through preclinical studies using cell culture models and animal models. These studies have revealed promising results regarding its potential as an anti-cancer agent. The compound’s ability to induce apoptosis in cancer cells while sparing healthy cells suggests its therapeutic efficacy without significant side effects. Further research is ongoing to elucidate the molecular mechanisms underlying these effects.

Recent advancements in synthetic biology have enabled researchers to optimize the production of 2-methylcinnamic acid using microbial fermentation techniques. This biotechnological approach offers a sustainable alternative to traditional chemical synthesis methods, reducing environmental impact while maintaining high product quality. The use of genetically engineered microorganisms capable of metabolically producing methyl cinnamic acid has opened new possibilities for large-scale production at reduced costs.

The versatility of 2-methylcinnamic acid (CAS No: 2373-76-4) extends beyond its direct applications; it serves as a crucial intermediate for synthesizing more complex molecules with tailored properties. For instance, pharmaceutical companies utilize derivatives of this compound to develop drugs targeting specific diseases with high precision. The ability to modify the functional groups on the methyl cinnamic acid backbone allows chemists to fine-tune its bioactivity, making it an indispensable tool in drug discovery.

In conclusion, 2-Methylcinnamic Acid (CAS No: 2373-76-4) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties make it an invaluable intermediate in pharmaceuticals, agrochemicals, and material science. Ongoing research continues to uncover new uses for this compound, reinforcing its significance in modern chemistry and industry.

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Amadis Chemical Company Limited
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